Cas no 2137573-74-9 (Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine)

• Product Name: Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine
• CAS No: 2137573-74-9
• MF: C₁₄H₂₂F₂N₂O
• MW: 272.334090709686
• CID: 5837465
• PubChem ID: 165830420
• Update Time: 2025-06-13

Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-789702
• 2137573-74-9
• benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine
• Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine

• Inchi： 1S/C14H22F2N2O/c1-17-11-14(15,16)12-18(8-9-19-2)10-13-6-4-3-5-7-13/h3-7,17H,8-12H2,1-2H3
• InChI Key： HMXAUHRCLAQPEZ-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(CCOC)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 272.17001965g/mol
• Monoisotopic Mass: 272.17001965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.5Ų

Additional information on Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine

Comprehensive Overview of Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine (CAS No. 2137573-74-9)

In the realm of specialized chemical compounds, Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine (CAS No. 2137573-74-9) stands out due to its unique structural and functional properties. This compound, characterized by its difluoro and methoxyethyl groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a benzyl moiety and a methylaminopropyl chain, offers versatility in synthetic applications, making it a subject of interest for scientists exploring novel bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has propelled research into Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine. Fluorination is a key strategy to enhance metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. Researchers are particularly intrigued by the compound's potential role in modulating enzyme activity or receptor binding, given its amine and ether functionalities. These attributes align with current trends in precision medicine and targeted therapies, where tailored molecular designs are critical.

From a synthetic perspective, CAS No. 2137573-74-9 exemplifies the convergence of organic synthesis and green chemistry. The incorporation of difluoro groups often requires specialized reagents, raising questions about sustainable synthesis methods. Recent advancements in catalytic fluorination and solvent-free reactions have opened new avenues for producing such compounds with reduced environmental impact. This resonates with the broader scientific community's focus on eco-friendly chemical processes and carbon footprint reduction.

Analytical characterization of Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, especially given the compound's potential use in high-throughput screening assays. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models increasingly rely on precise chemical descriptors to predict biological activity.

Beyond pharmaceuticals, CAS No. 2137573-74-9 may find applications in material science. Its amine and ether groups could contribute to the development of smart polymers or surface modifiers, aligning with innovations in nanotechnology and coatings. This multidisciplinary potential underscores the compound's relevance in addressing contemporary challenges across industries.

In summary, Benzyl[2,2-difluoro-3-(methylamino)propyl](2-methoxyethyl)amine represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with emerging applications, positions it at the intersection of drug development, sustainable chemistry, and advanced materials. As research progresses, this compound is poised to contribute significantly to scientific and industrial advancements.